4-methoxy-3-(tributylstannyl)pyridine
Overview
Description
4-Methoxy-3-(tributylstannyl)pyridine, also known as 4-MTP, is an organostannane compound that has recently been studied for its potential applications in organic synthesis and catalysis. It is a versatile reagent that has been used in a wide range of reactions, including the synthesis of heterocyclic compounds, synthesis of aryl and alkyl halides, and the production of organometallic compounds. 4-MTP has also been used for the synthesis of polymers, and has been explored as a potential alternative to traditional methods of synthesis. In addition, 4-MTP has been studied for its potential use in the field of medicinal chemistry, as it could potentially be used as a drug delivery system.
Scientific Research Applications
4-methoxy-3-(tributylstannyl)pyridine has been explored for its potential applications in a variety of scientific research fields. In organic chemistry, 4-methoxy-3-(tributylstannyl)pyridine has been used as a reagent in the synthesis of heterocyclic compounds, aryl and alkyl halides, and organometallic compounds. In polymer chemistry, 4-methoxy-3-(tributylstannyl)pyridine has been used as a catalyst for the synthesis of polymers, and has been explored as a potential alternative to traditional methods of synthesis. In medicinal chemistry, 4-methoxy-3-(tributylstannyl)pyridine has been studied as a potential drug delivery system, as it could potentially be used to deliver drugs to specific locations in the body.
Mechanism of Action
The mechanism of action of 4-methoxy-3-(tributylstannyl)pyridine is not fully understood, however, it is believed that the compound acts as an electron-donating reagent, which facilitates the transfer of electrons between molecules. This electron transfer is believed to be the basis for its use in the synthesis of heterocyclic compounds, aryl and alkyl halides, and organometallic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methoxy-3-(tributylstannyl)pyridine are not fully understood. However, it is believed that the compound has the potential to be used as a drug delivery system, as it could potentially be used to deliver drugs to specific locations in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 4-methoxy-3-(tributylstannyl)pyridine in laboratory experiments include its relative ease of synthesis, its versatility as a reagent, and its potential applications in a variety of scientific research fields. The major limitation of 4-methoxy-3-(tributylstannyl)pyridine is its lack of specificity, as the compound is not able to target specific locations in the body.
Future Directions
The potential future directions for 4-methoxy-3-(tributylstannyl)pyridine include further research into its potential applications in the field of medicinal chemistry, as well as further exploration of its potential use as a drug delivery system. Additionally, further research into the biochemical and physiological effects of 4-methoxy-3-(tributylstannyl)pyridine could provide insight into its potential use in other fields, such as polymer chemistry. Finally, further research into the mechanism of action of 4-methoxy-3-(tributylstannyl)pyridine could provide insight into its potential use in other reactions, such as the synthesis of heterocyclic compounds, aryl and alkyl halides, and organometallic compounds.
Synthesis Methods
4-methoxy-3-(tributylstannyl)pyridine is synthesized through a two-step process. The first step involves the reaction of pyridine with tributylstannane to form a pyridinium salt, which is then reacted with 4-methoxybenzaldehyde to form 4-methoxy-3-(tributylstannyl)pyridine. The reaction is typically carried out in aqueous solution, with the addition of a base such as potassium carbonate. This method of synthesis is relatively simple and efficient, and can be carried out in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methoxy-3-(tributylstannyl)pyridine can be achieved through a two-step process involving the synthesis of 4-methoxypyridine followed by the introduction of the tributylstannyl group.", "Starting Materials": [ "4-chloropyridine", "methanol", "sodium methoxide", "tributyltin chloride", "palladium catalyst", "potassium carbonate", "toluene" ], "Reaction": [ "4-chloropyridine is reacted with methanol and sodium methoxide to form 4-methoxypyridine.", "4-methoxypyridine is then reacted with tributyltin chloride and a palladium catalyst in the presence of potassium carbonate and toluene to introduce the tributylstannyl group at the 3-position of the pyridine ring, yielding 4-methoxy-3-(tributylstannyl)pyridine." ] } | |
CAS RN |
157300-09-9 |
Product Name |
4-methoxy-3-(tributylstannyl)pyridine |
Molecular Formula |
C18H33NOSn |
Molecular Weight |
398.2 |
Purity |
95 |
Origin of Product |
United States |
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